Cas no 1805941-32-5 (5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805941-32-5
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4862898
• Update Time: 2025-10-28

5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-8-7(9(11)12)6(1-2-13)5(3-14)4-15-8/h4,9H,1,3,14H2
• InChI Key： JIJOFTXREXNAJM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CC#N)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile

5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile: A Comprehensive Overview

The compound with CAS No 1805941-32-5, known as 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with an aminomethyl group at position 5, a bromine atom at position 2, a difluoromethyl group at position 3, and an acetonitrile group at position 4.

Pyridine derivatives have long been recognized for their versatility in organic chemistry due to the aromatic stability of the pyridine ring and the ability to introduce various substituents at different positions. The presence of an acetonitrile group in this compound adds electron-withdrawing properties, which can influence the electronic characteristics of the molecule and enhance its reactivity in certain chemical transformations.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile in the development of advanced materials for electronic applications. The combination of electron-withdrawing groups like the acetonitrile and bromine atoms with electron-donating groups such as the aminomethyl and difluoromethyl substituents creates a molecule with a fine-tuned electronic structure. This makes it a promising candidate for use in organic semiconductors and optoelectronic devices.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at position 2 of the pyridine ring. The incorporation of the difluoromethyl group has been achieved through nucleophilic substitution reactions, leveraging the high reactivity of certain fluorinated intermediates.

The aminomethyl group at position 5 plays a crucial role in enhancing the solubility and stability of the compound under various reaction conditions. This feature is particularly advantageous in large-scale chemical manufacturing processes where maintaining high yields and purity is essential.

From an environmental standpoint, understanding the degradation pathways of 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile is critical for assessing its potential impact on ecosystems. Recent research indicates that under aerobic conditions, this compound undergoes oxidative degradation, producing less complex byproducts that are less harmful to aquatic life.

In conclusion, 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-4-acetonitrile represents a cutting-edge advancement in organic synthesis with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative materials and technologies.